1,2-Bis(3-methoxyphenyl)ethan-1-amine hydrochloride

• IUPAC Name: 1,2-bis(3-methoxyphenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C16H19NO2.ClH/c1-18-14-7-3-5-12(9-14)10-16(17)13-6-4-8-15(11-13)19-2;/h3-9,11,16H,10,17H2,1-2H3;1H
• InChI Key: GWCYVINHOSHPIR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC(C2=CC(=CC=C2)OC)N.Cl
• Molecular Formula: C16H20ClNO2
• Molecular Weight: 293.79 g/mol

Description

“1,2-Bis(3-methoxyphenyl)ethan-1-amine hydrochloride” is a chemical compound with the CAS Number: 1082722-50-6. It is used in the synthesis of different active pharmaceutical entities.

Synthesis Analysis

The synthesis of similar compounds has been achieved through transaminase-mediated chiral selective transamination. The process involves variables such as enzyme loading, substrate loading, temperature, and pH for development of process displaying maximum conversion with good product formation and higher yield.

Molecular Structure Analysis

The molecular weight of “1,2-Bis(3-methoxyphenyl)ethan-1-amine hydrochloride” is 293.79. Its IUPAC name is 1,2-bis(3-methoxyphenyl)ethan-1-amine hydrochloride.

Chemical Reactions Analysis

The compound is involved in transaminase-mediated chiral selective transamination. The reaction involves the use of enzymes and co-solvents for bioconversion.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature.

Scientific Research Applications

Environmental and Health Impact Studies:

• Persistent Organic Pollutants (POPs) and their metabolites, such as DDT, DDE, and related organochlorine pesticides, have been extensively studied for their environmental persistence and potential health impacts. Research has shown that exposure to these compounds is associated with various health risks, including endocrine disruption and adverse reproductive outcomes (Longnecker et al., 2005; Linderholm et al., 2010).

Medical Diagnostics:

• Technetium(III)-99m complexes, such as Technetium(III)-99m-Q12, have been evaluated for their potential as myocardial perfusion imaging agents. These studies indicate that such complexes could have applications in diagnosing and monitoring heart diseases due to their favorable biodistribution and imaging properties (Rossetti et al., 1994).

Exposure and Safety Assessment:

• Research on the safety and human exposure to bisphenols and phthalates, including BPA, BPS, and DEHP, highlights the importance of assessing the health risks associated with chemical exposure. These studies contribute to understanding the exposure routes and potential health effects of various chemicals, which is crucial for evaluating the safety of new chemical compounds (Thayer et al., 2016; Rudel et al., 2011).

Mechanism of Action

While the specific mechanism of action for “1,2-Bis(3-methoxyphenyl)ethan-1-amine hydrochloride” is not mentioned in the search results, similar compounds like 4-Methoxyphenethylamine have been found to inhibit the monoamine oxidase-catalyzed deamination of both tyramine and tryptamine.

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has a signal word of "Warning". It has hazard statements H302, H315, H319, H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.

Future Directions

The compound could be used for the synthesis of different active pharmaceutical entities. It has potential applications in the development of new drugs and therapies.